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Compound of Interest

Compound Name: 1-Bromobutane

Cat. No.: B133212

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides an in-depth overview of the safety
precautions and handling guidelines for 1-bromobutane, a common alkylating agent in organic
synthesis. Adherence to these protocols is crucial for minimizing risks and ensuring a safe
laboratory environment.

Hazard Identification and Classification

1-Bromobutane is classified as a hazardous substance with multiple risk factors. It is a highly
flammable liquid and vapor, a skin and eye irritant, and may cause respiratory irritation.[1][2][3]
[4] Prolonged or repeated exposure may lead to more severe health effects, including potential
damage to the liver and kidneys, and it is suspected of causing cancer and may damage
fertility or the unborn child.[1][5]

GHS Classification:

Flammable liquids (Category 2)[1][3][6]

Skin irritation (Category 2)[1][3][6]

Serious eye irritation (Category 2A)[1][6]

Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation[1][2]

Carcinogenicity (Category 2)
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» Reproductive toxicity (Category 1B)

e Hazardous to the aquatic environment, long-term hazard (Category 2)[5]

Quantitative Safety Data

A clear understanding of the physical, chemical, and toxicological properties of 1-bromobutane

is essential for its safe handling. The following tables summarize key quantitative data.

ble 1: Physical and Chemical :

Property Value Source(s)
Molecular Formula CaHoBr [41051[7]
Molecular Weight 137.02 g/mol [4107118]
Appearance Colorless to light yellow liquid [L][9][10][11]
Characteristic, sometimes
Odor ) [1][71110]
described as pleasant
Melting Point -112 °C (-169.6 °F) [6][71[12]
- , 100 - 104 °C (212 - 219.2 °F)
Boiling Point [6][12]
at 760 mmHg
Flash Point 10 °C (50 °F) - closed cup [6][12]
Density 1.276 g/cm3 at 25 °C [12]
Vapor Density 4.73 (Air = 1.0) [12]
53 hPa at 25 °C; 200 hPa at
Vapor Pressure [12]
50 °C
Solubility in Water Insoluble (approx. 0.6 g/L) [11[71112]
Solubility in Organic Solvents Soluble in alcohol and ether [1]
Autoignition Temperature 265 °C (509 °F) [1]
_ o Lower: 2.6% (V); Upper: 6.6%
Explosive Limits [1][12]

V)
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Table 2: Toxicological Data

Route of Exposure  Species Value Source(s)
Oral LD50 Rat 2761 mg/kg [4161[12]
Dermal LD50 Rat > 2000 mg/kg [6]
Inhalation LC50 Rat 37.06 mg/L (4 h) [6]

Table 3: Fire Safety Data

Parameter Information Source(s)

) Health: 2; Flammability: 3;
NFPA 704 Rating Instability: 0 [1][4]1112]

Water spray, carbon dioxide
Suitable Extinguishing Media (COy2), dry chemical, alcohol- [B1I51I6]1[13][14]

resistant foam

Unsuitable Extinguishing Do not use a heavy water [13]
Media stream

Carbon monoxide (CO),
Carbon dioxide (CO2), [6][14]
Hydrogen halides

Hazardous Combustion

Products

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are critical to prevent exposure. The following
workflow outlines the decision-making process for selecting PPE when handling 1-
bromobutane.
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Personal Protective Equipment (PPE) Selection for 1-Bromobutane

Task: Handling 1-Bromobutane

Eye/Face Protection:
Chemical safety goggles with side shields are mandatory.

Skin Protection Respiratory Protection

Gloves: Protective Clothing: Is the work area well-ventilated
Wear appropriate chemical-resistant gloves (e.g., Viton, butyl rubber). Wear a lab coat. (e.g., fume hood)?
Inspect gloves before use. For larger quantities or risk of splashing, use a chemical-resistant apron or suit. 8- .

No respirator is required

Use a NIOSH-approved respirator with an organic vapor cartridge
under normal, well-ventilated conditions.

if ventilation is inadequate or if exposure limits are exceeded.

Click to download full resolution via product page
Caption: Workflow for selecting appropriate PPE for handling 1-bromobutane.

Experimental Protocols: Safe Handling and Storage

Adherence to standardized procedures is crucial for minimizing the risk of exposure and
accidents.

Protocol 4.1: General Handling and Dispensing

e Preparation:
o Ensure that a chemical fume hood is operational and available.

o Verify the location and functionality of the nearest safety shower and eyewash station.
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o Assemble all necessary PPE as outlined in the PPE selection workflow.
o Place absorbent, chemical-resistant pads on the work surface within the fume hood.
» Dispensing:

o All handling and dispensing of 1-bromobutane must be conducted within a certified
chemical fume hood.[1]

o Ground all metal containers and receiving equipment to prevent static discharge.[1][13]
o Use only non-sparking tools.[1][13]
o Slowly open the container to release any pressure.
o Carefully pour the required amount of 1-bromobutane into a suitable, labeled container.
o Keep the container tightly closed when not in use.[1][2]
e Post-Handling:
o Tightly seal the 1-bromobutane container and return it to its designated storage location.

o Wipe down the work surface with an appropriate solvent and dispose of the cleaning
materials as hazardous waste.

o Wash hands thoroughly with soap and water after handling.[1][2]
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Caption: Step-by-step workflow for the safe handling and dispensing of 1-bromobutane.

1-Bromobutane Handling and Dispensing Workflow

1. Preparation:
- Work in a fume hood.

- Locate safety equipment.
- Don appropriate PPE.
- Prepare work surface.

2. Dispensing:
- Ground equipment.

- Use non-sparking tools.
- Open container slowly.
- Pour carefully.

- Keep container closed.

3. Post-Handling:
- Store container properly.

- Clean work area.
- Dispose of waste.
- Wash hands.

Click to download full resolution via product page

Protocol 4.2: Storage

¢ Location:

o Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][2]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1][2][13]

o Store in a fire-resistant cabinet if possible.[2]

« Container:

o Keep containers tightly closed and properly labeled.[1][2]
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e Incompatible Materials:
o Segregate from strong oxidizing agents, strong bases, and metals.[1][6]

Emergency Procedures

Rapid and appropriate response to emergencies can significantly mitigate harm.

Protocol 5.1: Accidental Release or Spill

e Immediate Actions:
o Evacuate all non-essential personnel from the immediate area.[2][13]
o Eliminate all sources of ignition (e.g., turn off equipment, no smoking).[15]
o Ensure adequate ventilation.

e Containment and Cleanup:

o For small spills, absorb the material with an inert, non-combustible absorbent material
such as sand, earth, or vermiculite.[1][15] Do not use combustible materials like sawdust.

o Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled
container for hazardous waste disposal.[15]

o For large spills, a vapor-suppressing foam may be used to reduce vapors.[15] Prevent the
spill from entering waterways, sewers, or confined areas.[15]

e Decontamination:

o Ventilate the area and wash the spill site after the material has been removed.
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Emergency Procedure for a 1-Bromobutane Spill

1. Immediate Actions:
- Evacuate area.
- Eliminate ignition sources.
- Ensure ventilation.

:

2. Containment & Cleanup:
- Absorb with inert material.
- Use non-sparking tools.
- Place in a sealed container for disposal.

3. Decontamination:

- Ventilate the area.
- Clean the spill site.
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Waste Disposal Workflow for 1-Bromobutane

Generate 1-Bromobutane Waste
(Unused reagent, contaminated materials)

Classify as Hazardous Waste

Collect in a designated, properly labeled,
and sealed hazardous waste container.

:

Store the waste container in a designated,
well-ventilated, and secure area,
away from incompatible materials.

Arrange for disposal by a licensed
hazardous waste disposal company in accordance
with local, state, and federal regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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